Cas no 503552-54-3 (1,3-Benzodioxole, 2-ethyl-4-nitro-)

• Product Name: 1,3-Benzodioxole, 2-ethyl-4-nitro-
• CAS No: 503552-54-3
• MF: C₉H₉NO₄
• MW: 195.172062635422
• CID: 1565494
• Update Time: 2024-08-24

1,3-Benzodioxole, 2-ethyl-4-nitro- Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzodioxole, 2-ethyl-4-nitro-

• Inchi： 1S/C9H9NO4/c1-2-8-13-7-5-3-4-6(10(11)12)9(7)14-8/h3-5,8H,2H2,1H3
• InChI Key： CFWLWUFYUHMZTL-UHFFFAOYSA-N
• SMILES： O1C2=CC=CC([N+]([O-])=O)=C2OC1CC

Computed Properties

• Exact Mass: 195.05317

Experimental Properties

• Density: 1.300±0.06 g/cm3(Predicted)
• Boiling Point: 284.3±29.0 °C(Predicted)
• PSA: 61.6